Cas no 113732-98-2 (Ethanone,2-bromo-1-(4-methyl-5-oxazolyl)-)
113732-98-2 structure
Product Name:Ethanone,2-bromo-1-(4-methyl-5-oxazolyl)-
CAS No:113732-98-2
MF:C6H6BrNO2
MW:204.021340847015
CID:130255
PubChem ID:19974305
Update Time:2025-04-19
Ethanone,2-bromo-1-(4-methyl-5-oxazolyl)- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone,2-bromo-1-(4-methyl-5-oxazolyl)-
- 2-bromo-1-(4-methyl-1,3-oxazol-5-yl)ethanone
- Ethanone, 2-bromo-1-(4-methyl-5-oxazolyl)- (9CI)
- 4-Methyl-5-bromoacetyl-oxazole
- SCHEMBL8879079
- IDUOJJOHBVBLAL-UHFFFAOYSA-N
- DTXSID70601604
- 2-Bromo-1-(4-methyloxazol-5-yl)ethanone
- AKOS017559820
- 113732-98-2
- 2-Bromo-1-(4-methyl-1,3-oxazol-5-yl)ethan-1-one
-
- Inchi: 1S/C6H6BrNO2/c1-4-6(5(9)2-7)10-3-8-4/h3H,2H2,1H3
- InChI Key: IDUOJJOHBVBLAL-UHFFFAOYSA-N
- SMILES: BrCC(C1=C(C)N=CO1)=O
Computed Properties
- Exact Mass: 202.95818
- Monoisotopic Mass: 202.95819g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 43.1Ų
Experimental Properties
- PSA: 43.1
Ethanone,2-bromo-1-(4-methyl-5-oxazolyl)- Related Literature
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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